N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-morpholin-4-ylurea
• InChI: InChI=1S/C13H19N3O3/c1-10-3-4-12(18-2)11(9-10)14-13(17)15-16-5-7-19-8-6-16/h3-4,9H,5-8H2,1-2H3,(H2,14,15,17)
• InChI Key: RXJVWEMRMRKFKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NN2CCOCC2
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea, also known as AG-013736, is a small molecule inhibitor of vascular endothelial growth factor receptor (VEGFR) and platelet-derived growth factor receptor (PDGFR) tyrosine kinases. It has been extensively studied for its potential use in cancer treatment, as well as in other areas of research.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea works by inhibiting the activity of VEGFR and PDGFR tyrosine kinases, which play a critical role in angiogenesis and tumor growth. By blocking these receptors, N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea can prevent the formation of new blood vessels, which are necessary for tumor growth and metastasis.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea has also been shown to have other biochemical and physiological effects. It has been shown to reduce inflammation, improve wound healing, and enhance the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea in lab experiments is its specificity for VEGFR and PDGFR tyrosine kinases, which allows researchers to study the effects of blocking these receptors in various cell types and tissues. However, one limitation is that N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea has a relatively short half-life, which can make it difficult to maintain consistent levels in in vitro and in vivo experiments.

Future Directions

There are several potential future directions for research on N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea. One area of interest is the development of more potent and selective inhibitors of VEGFR and PDGFR tyrosine kinases. Additionally, there is interest in exploring the use of N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea in combination with other therapies, such as immunotherapy and targeted therapy. Finally, there is ongoing research into the mechanisms underlying the anti-cancer effects of N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea, which could lead to the development of new treatments for cancer.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea involves several steps, starting with the reaction of 2-methoxy-5-methylphenylamine with phosgene to form 2-methoxy-5-methylphenyl isocyanate. This intermediate is then reacted with morpholine and urea to form N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylurea has been studied extensively for its potential use in cancer treatment. It has shown promising results in preclinical studies, inhibiting the growth of various types of tumors, including breast, lung, and prostate cancer. Additionally, it has been shown to enhance the efficacy of chemotherapy and radiation therapy.